Cas no 21076-01-7 (Hydrazinecarbothioamide, N-(1,1-dimethylethyl)-1-methyl-)

• Product Name: Hydrazinecarbothioamide, N-(1,1-dimethylethyl)-1-methyl-
• CAS No: 21076-01-7
• MF: C₆H₁₅N₃S
• MW: 161.268399477005
• CID: 1398087
• Update Time: 2024-08-15

Hydrazinecarbothioamide, N-(1,1-dimethylethyl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarbothioamide, N-(1,1-dimethylethyl)-1-methyl-
• 4-tert-butyl-2-methyl-3-thiosemicarbazide

• Inchi： 1S/C6H15N3S/c1-6(2,3)8-5(10)9(4)7/h7H2,1-4H3,(H,8,10)
• InChI Key： SOAAJVNSAPKCCO-UHFFFAOYSA-N
• SMILES： N(C(NC(C)(C)C)=S)(C)N

Computed Properties

• Exact Mass: 161.09885
• Monoisotopic Mass: 161.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.058±0.06 g/cm3(Predicted)
• Boiling Point: 218.5±23.0 °C(Predicted)
• PSA: 41.29
• pka: 14.35±0.70(Predicted)